Cas no 827574-35-6 (2-Butenamide, 3-[(2-methoxyethyl)amino]-N,N-bis(1-methylethyl)-, (2Z)-)

2-Butenamide, 3-[(2-methoxyethyl)amino]-N,N-bis(1-methylethyl)-, (2Z)- structure
827574-35-6 structure
Product Name:2-Butenamide, 3-[(2-methoxyethyl)amino]-N,N-bis(1-methylethyl)-, (2Z)-
CAS No:827574-35-6
MF:C13H26N2O2
MW:242.357743740082
CID:684086
PubChem ID:71417394
Update Time:2025-04-19

2-Butenamide, 3-[(2-methoxyethyl)amino]-N,N-bis(1-methylethyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 3-[(2-methoxyethyl)amino]-N,N-bis(1-methylethyl)-, (2Z)-
    • 3-(2-methoxyethylamino)-N,N-di(propan-2-yl)but-2-enamide
    • 827574-35-6
    • 3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide
    • DTXSID30836733
    • Inchi: 1S/C13H26N2O2/c1-10(2)15(11(3)4)13(16)9-12(5)14-7-8-17-6/h9-11,14H,7-8H2,1-6H3
    • InChI Key: GJFRVVNQBRARLP-UHFFFAOYSA-N
    • SMILES: O=C(C=C(C)NCCOC)N(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 242.199428076g/mol
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6Ų
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